Cas no 19315-64-1 (Acetamide,N-(4-ethoxyphenyl)-N-hydroxy-)
19315-64-1 structure
Product Name:Acetamide,N-(4-ethoxyphenyl)-N-hydroxy-
CAS No:19315-64-1
MF:C10H13NO3
MW:195.215122938156
CID:151771
PubChem ID:29539
Update Time:2025-04-19
Acetamide,N-(4-ethoxyphenyl)-N-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,N-(4-ethoxyphenyl)-N-hydroxy-
- N-(4-ethoxyphenyl)-N-hydroxyacetamide
- N-hydroxyphenacetin
- Acetohydroxamic acid, N-(4-ethoxyphenyl)-
- Acetohydroxamic acid, N-(p-ethoxyphenyl)-
- N-(4-Ethoxyphenyl)acetohydroxamic acid
- N-Hydroxy-p-acetophenetidide
- p-Acetophenetidide, N-hydroxy-
- N-Hydroxy-N-acetyl-p-phenetidine
- N-Hydroxy-N-acetyl-4-ethoxybenzenamine
- NSC229647
- 4'-ETHOXY-N-HYDROXYACETANILIDE
- UNII-BX808PYL73
- DTXSID80172916
- BX808PYL73
- CCRIS 339
- HYDROXYPHENACETIN, N-
- NS00115924
- 19315-64-1
- GPMYDZBSYQUDJZ-UHFFFAOYSA-N
- N-(4-Ethoxyphenyl)-N-hydroxyacetamide #
- AKOS006272871
- SCHEMBL3279381
- Acetamide, N-(4-ethoxyphenyl)-N-hydroxy-
- NSC 229647
- N-(p-Ethoxyphenyl)acetohydroxamic acid
- BRN 2104196
- NSC-229647
-
- Inchi: 1S/C10H13NO3/c1-3-14-10-6-4-9(5-7-10)11(13)8(2)12/h4-7,13H,3H2,1-2H3
- InChI Key: GPMYDZBSYQUDJZ-UHFFFAOYSA-N
- SMILES: O(CC)C1C=CC(=CC=1)N(C(C)=O)O
Computed Properties
- Exact Mass: 195.08959
- Monoisotopic Mass: 195.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- Density: 1.1926 (rough estimate)
- Boiling Point: 331.88°C (rough estimate)
- Refractive Index: 1.5150 (estimate)
- PSA: 49.77
Acetamide,N-(4-ethoxyphenyl)-N-hydroxy- Related Literature
-
1. Preparation of N-hydroxyphenacetin and formation of 1-acetyloxindoles from keten and N-phenylhydroxylaminesI. C. Calder,P. J. Williams J. Chem. Soc. Chem. Commun. 1972 891
-
2. Subject index, 1972
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